2-(alpha,alpha,alpha-Trifluoro-p-tolyloxy)-1-propanol

• Molecular Formula: C10H11F3O2
• Molecular Weight: 220.19 g/mol
• IUPAC Name: 2-[4-(trifluoromethyl)phenoxy]propan-1-ol
• InChI: InChI=1S/C10H11F3O2/c1-7(6-14)15-9-4-2-8(3-5-9)10(11,12)13/h2-5,7,14H,6H2,1H3
• InChI Key: RXMPMXVVRWRGMZ-UHFFFAOYSA-N
• Canonical SMILES: CC(CO)OC1=CC=C(C=C1)C(F)(F)F

Description

2-(alpha,alpha,alpha-Trifluoro-p-tolyloxy)-1-propanol is a useful research compound. Its molecular formula is C10H11F3O2 and its molecular weight is 220.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 150 ml of 1M diborane in tetrahydrofuran is added 13.5 g of 2-(α,α,α-trifluoro-p-tolyloxy)propionic acid. The mixture is stirred at room temperature for 6 hrs and poured onto 400 g of ice-water. The mixture is extracted with ether and the extract dried (MgSO4) and concentrated to give 14.6 g of colorless liquid. Distillation gives 8.1 g of liquid which crystallizes to give product, mp 29°-32° C.